Cas no 338410-02-9 (1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-indole-3-carbaldehyde O-methyloxime)

• Product Name: 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-indole-3-carbaldehyde O-methyloxime
• CAS No: 338410-02-9
• MF: C₁₆H₁₁ClF₃N₃O
• MW: 353.726252794266
• CID: 5269960
• Update Time: 2025-10-29

1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-indole-3-carbaldehyde O-methyloxime Chemical and Physical Properties

Names and Identifiers

• 1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-1H-INDOLE-3-CARBALDEHYDE O-METHYLOXIME
• (Z)-({1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-indol-3-yl}methylidene)(methoxy)amine
• (Z)-1-[1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]indol-3-yl]-N-methoxymethanimine
• HMS574K18
• 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-indole-3-carbaldehyde O-methyloxime

• Inchi： 1S/C16H11ClF3N3O/c1-24-22-7-10-9-23(14-5-3-2-4-12(10)14)15-13(17)6-11(8-21-15)16(18,19)20/h2-9H,1H3/b22-7-
• InChI Key： JZPAHZQGIMLHKC-HOEBFWFUSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1N1C=C(/C=N\OC)C2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 462
• XLogP3: 4.5
• Topological Polar Surface Area: 39.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-indole-3-carbaldehyde O-methyloxime

Professional Introduction to 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-indole-3-carbaldehyde O-methyloxime (CAS No. 338410-02-9)

The compound 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-indole-3-carbaldehyde O-methyloxime, identified by its CAS number 338410-02-9, represents a significant advancement in the realm of pharmaceutical chemistry. This intricate molecular structure, characterized by its pyridine and indole moieties, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of both chloro and trifluoromethyl substituents enhances its pharmacological profile, making it a promising candidate for further exploration.

In recent years, the development of novel heterocyclic compounds has been a focal point in the pharmaceutical industry. The combination of pyridine and indole scaffolds in this compound offers a unique framework that can be modulated to achieve desired biological activities. The aldehyde and methyloxime functional groups further contribute to its versatility, allowing for diverse chemical transformations that may lead to the identification of new therapeutic agents.

Current research in medicinal chemistry emphasizes the importance of structurally diverse compounds that can interact with biological targets in novel ways. The 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-indole-3-carbaldehyde O-methyloxime molecule, with its complex architecture, is well-positioned to meet this demand. Studies have shown that similar compounds exhibit inhibitory effects on various enzymes and receptors, suggesting that this compound may have therapeutic potential in areas such as oncology, inflammation, and central nervous system disorders.

The substitution pattern of this compound, particularly the chloro and trifluoromethyl groups, plays a crucial role in determining its pharmacokinetic properties. These substituents can influence metabolic stability, solubility, and binding affinity, making them critical factors to consider during drug design. Computational modeling and experimental techniques are often employed to optimize these parameters, ensuring that the compound behaves as intended within a biological system.

One of the most compelling aspects of this compound is its potential as a scaffold for further derivatization. The aldehyde group serves as a reactive site for condensation reactions with various nucleophiles, while the methyloxime moiety can be further functionalized to introduce additional pharmacophores. This flexibility allows chemists to explore a wide range of structural modifications, each with the potential to enhance the biological activity of the molecule.

The synthesis of 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-indole-3-carbaldehyde O-methyloxime involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to construct the desired framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the intermediate compounds and confirming the structure of the final product.

In conclusion, the compound 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-indole-3-carbaldehyde O-methyloxime (CAS No. 338410-02-9) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential for further modification make it an attractive candidate for future drug development. As research continues to uncover new applications for this class of compounds, it is likely that additional derivatives will be synthesized and evaluated for their therapeutic potential.